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Compound of Interest

Compound Name: Veratrole-d4

Cat. No.: B593016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Veratrole-d4, a deuterated form of

Veratrole (1,2-dimethoxybenzene). Deuterated compounds are of significant interest in

pharmaceutical research and development due to their potential to alter metabolic pathways

and enhance the pharmacokinetic profiles of drug candidates. This document details the

isotopic purity and enrichment levels of Veratrole-d4, outlines experimental protocols for its

synthesis and analysis, and provides visualizations to clarify key processes.

Quantitative Data Summary
The isotopic purity and enrichment of Veratrole-d4 are critical parameters that define its quality

and suitability for research applications. While a specific Certificate of Analysis for Veratrole-d4
is not publicly available, the following tables represent typical specifications for commercially

available deuterated compounds, based on data for similar molecules like Resveratrol-d4.[1]

These values are essential for accurate interpretation of experimental results where Veratrole-
d4 is used as an internal standard or a metabolic tracer.

Table 1: Representative Isotopic Purity and Enrichment of Veratrole-d4
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Parameter Specification Method

Chemical Purity ≥98% HPLC

Isotopic Enrichment ≥99 atom % D Mass Spectrometry

d4 Isotopologue Abundance >95% Mass Spectrometry

d0 Isotopologue Abundance <0.5% Mass Spectrometry

Table 2: Representative Physicochemical Properties of Veratrole-d4

Property Value

Molecular Formula C₈H₆D₄O₂

Molecular Weight 142.21 g/mol

CAS Number 126840-15-1

Appearance Colorless liquid or solid

Solubility
Soluble in organic solvents such as ethanol,

ether, and acetone. Slightly soluble in water.[2]

Experimental Protocols
The synthesis and analysis of Veratrole-d4 require precise and well-controlled experimental

procedures. The following sections provide detailed methodologies for the synthesis of

deuterated aromatic compounds and the subsequent determination of their isotopic purity.

Synthesis of Veratrole-d4
The synthesis of Veratrole-d4 can be adapted from established methods for the preparation of

deuterated aromatic compounds and the synthesis of non-deuterated Veratrole. A common

approach involves the methylation of a deuterated precursor. The following is a plausible

synthetic route.

General Method for the Synthesis of Deuterated Aromatic Compounds:
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Deuterated aromatic compounds are often synthesized via a hydrogen-deuterium (H-D)

exchange reaction.[3] This typically involves reacting the non-deuterated aromatic compound

with a deuterium source, such as heavy water (D₂O), under elevated temperature and

pressure, often in the presence of a catalyst.

Proposed Synthesis of Veratrole-d4:

A plausible method for the synthesis of Veratrole-d4 involves the methylation of catechol-d4.

Deuteration of Catechol: Catechol is subjected to an H-D exchange reaction using D₂O

under acidic or basic conditions, or with a suitable catalyst, to produce catechol-d4.

Methylation of Catechol-d4: The resulting catechol-d4 is then methylated using a methylating

agent such as dimethyl sulfate or dimethyl carbonate in the presence of a base (e.g., sodium

hydroxide or lithium hydroxide) to yield Veratrole-d4.[4][5] The reaction is typically carried

out in an aqueous or organic solvent.

Purification: The crude Veratrole-d4 is purified using techniques such as distillation, steam

distillation, or chromatography to achieve high chemical purity.[2]

Catechol D2O, Catalyst Catechol-d4 Methylating Agent
(e.g., (CH3)2SO4)

Veratrole-d4 Purification

H-D Exchange
Methylation

Base
(e.g., NaOH)

Click to download full resolution via product page

A plausible synthetic pathway for Veratrole-d4.

Determination of Isotopic Purity and Enrichment
The isotopic purity and enrichment of Veratrole-d4 are typically determined using Mass

Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
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2.2.1. Mass Spectrometry Analysis

High-resolution mass spectrometry (HRMS) is a powerful technique for determining the isotopic

distribution of a deuterated compound.[6]

Protocol for LC-MS Analysis of Veratrole-d4:

Sample Preparation: Prepare a stock solution of Veratrole-d4 in a suitable solvent (e.g.,

methanol or acetonitrile) at a concentration of 1 mg/mL. Dilute the stock solution to a working

concentration of approximately 1 µg/mL in the initial mobile phase.[6]

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[6]

Mobile Phase A: 0.1% formic acid in water.[6]

Mobile Phase B: 0.1% formic acid in acetonitrile.[6]

Gradient: A suitable gradient to achieve good peak shape and separation from any

impurities.[6]

Flow Rate: 0.3 mL/min.[6]

Injection Volume: 5 µL.[6]

Mass Spectrometry (MS) Conditions:

Instrument: Q-TOF or Orbitrap mass spectrometer.[6]

Ionization Mode: Electrospray Ionization (ESI), positive mode.[6]

Scan Mode: Full scan.[6]

Mass Range: m/z 100-1000.[6]

Resolution: > 60,000.[6]
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Data Analysis: Extract the ion chromatograms for the theoretical m/z of the unlabeled

compound (d0) and all deuterated isotopologues (d1-d4). Integrate the peak areas for each

isotopologue. Calculate the percentage of each isotopologue relative to the sum of all

isotopologue peak areas to determine the isotopic distribution and purity.[6]

Sample Preparation

LC-MS Analysis
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Workflow for isotopic purity analysis by LC-MS.

2.2.2. NMR Spectroscopy Analysis

NMR spectroscopy is used to confirm the position of deuterium labeling and to assess the

overall deuteration level.

Protocol for ¹H NMR Analysis of Veratrole-d4:

Sample Preparation: Dissolve approximately 5-10 mg of Veratrole-d4 in a suitable

deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube.

NMR Acquisition:

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Experiment: A standard ¹H NMR experiment.

Parameters: Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

Data Analysis: Compare the ¹H NMR spectrum of Veratrole-d4 with that of an unlabeled

Veratrole standard. The disappearance or significant reduction of proton signals at the

expected deuterated positions on the aromatic ring confirms successful labeling. The integral

of any residual proton signals can be used to quantify the level of deuteration.
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Logical flow for NMR-based purity assessment.

Applications in Research and Drug Development
Veratrole-d4 serves as a valuable tool in various research and development applications:

Internal Standard: Due to its similar chemical and physical properties to endogenous

Veratrole, Veratrole-d4 is an ideal internal standard for quantitative analysis by mass

spectrometry.[3]

Metabolic Studies: It can be used as a tracer to study the metabolic fate of Veratrole and

related compounds. The deuterium label allows for the differentiation of the administered

compound from its endogenous counterparts.
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Kinetic Isotope Effect Studies: The substitution of hydrogen with deuterium can alter the rate

of metabolic reactions, a phenomenon known as the kinetic isotope effect. Studying this

effect can provide insights into enzyme mechanisms and help in the design of drugs with

improved metabolic stability.

In conclusion, Veratrole-d4 is a critical tool for researchers in the pharmaceutical and life

sciences. A thorough understanding and verification of its isotopic purity and enrichment are

paramount for the generation of accurate and reproducible experimental data. The protocols

and information provided in this guide serve as a comprehensive resource for the effective

utilization of this deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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